Cas no 2228028-90-6 ((1S)-3-amino-1-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-1-ol
• CAS No: 2228028-90-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6056214
• PubChem ID: 165700068
• Update Time: 2025-07-22

(1S)-3-amino-1-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-1-ol
• 2228028-90-6
• EN300-2000334

• Inchi： 1S/C12H17NO2/c13-6-5-11(14)10-7-9-3-1-2-4-12(9)15-8-10/h1-4,10-11,14H,5-8,13H2/t10?,11-/m0/s1
• InChI Key： DFGDMDVRUWWEFT-DTIOYNMSSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)[C@H](CCN)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Additional information on (1S)-3-amino-1-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-1-ol

Introduction to (1S)-3-amino-1-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-1-ol (CAS No. 2228028-90-6)

(1S)-3-amino-1-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-1-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 2228028-90-6, has garnered considerable attention due to its potential applications in drug development and medicinal research. The compound belongs to the class of heterocyclic alcohols, featuring a benzopyran core structure that is appended with an amino-substituted propyl chain. This configuration not only contributes to its distinct chemical behavior but also opens up numerous possibilities for therapeutic intervention.

The structural framework of (1S)-3-amino-1-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-1-ol is particularly noteworthy for its ability to interact with biological targets in a selective manner. The benzopyran ring, a common motif in many bioactive molecules, is known for its stability and flexibility, which allows it to fit into specific binding pockets within enzymes and receptors. The presence of the amino group at the propyl chain’s end further enhances its pharmacological profile by enabling hydrogen bonding interactions, a crucial aspect in drug-receptor binding affinity.

Recent advancements in computational chemistry and molecular modeling have shed new light on the pharmacological potential of this compound. Studies have demonstrated that the rigid benzopyran core can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity towards various therapeutic targets. Specifically, the 3-amino substituent has been identified as a key pharmacophore that can modulate the compound’s interaction with biological systems. This has led to increased interest in exploring its role in developing novel therapeutic agents.

In the context of modern drug discovery, the synthesis and characterization of (1S)-3-amino-1-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-1-ol represent a significant step forward. The enantiomerically pure (1S)-configuration ensures that the compound behaves predictably in biological systems, minimizing unwanted side effects. This purity is achieved through advanced chiral synthesis techniques, which are essential for producing pharmaceutical-grade materials with high enantiomeric excess.

The benzopyran moiety itself has been extensively studied for its pharmacological properties. It is known to exhibit anti-inflammatory, antioxidant, and anticancer activities, making it a valuable component in the design of multifunctional drugs. The propyl chain with an amino group at one end adds another layer of complexity, allowing for further functionalization and derivatization to tailor the compound’s properties for specific therapeutic applications.

Current research in medicinal chemistry focuses on leveraging such structural motifs to develop next-generation therapeutics. The combination of the benzopyran core and the amino-substituted propyl chain in (1S)-3-amino-1-(3,4-dihydro-2H-1-benzopyran-3-yl)propan-1-ol presents an exciting opportunity for innovation. By modifying different parts of the molecule, researchers can fine-tune its pharmacokinetic and pharmacodynamic profiles to achieve optimal therapeutic effects.

One particularly promising area of research involves using this compound as a lead structure for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. The benzopyran scaffold provides a suitable platform for designing molecules that can selectively inhibit specific kinases without affecting others. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain kinases, suggesting their potential as anticancer agents.

Another avenue being explored is the use of (1S)-3-amino-1-(3,4-dihydro-2H-1-benzopyran-3-yloxy)propanal as a precursor for more complex molecules through further chemical modifications. For instance, introducing additional functional groups or appending different substituents can lead to novel compounds with enhanced bioactivity. This approach aligns with the growing trend in drug discovery towards generating libraries of diverse molecules that can be screened for therapeutic potential.

The synthesis of this compound also highlights advancements in synthetic methodologies that enable efficient production of complex molecules under mild conditions. These methods are crucial for reducing costs and improving yields, making it feasible to produce pharmaceutical-grade materials on an industrial scale. The ability to synthesize such intricate structures underscores the progress made in organic chemistry over recent decades.

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